Cas no 208934-35-4 (4-(Tributylstannyl)-1-tritylimidazole)

• Product Name: 4-(Tributylstannyl)-1-tritylimidazole
• CAS No: 208934-35-4
• MF: C₃₄H₄₄N₂Sn
• MW: 599.436568260193
• MDL: MFCD10699150
• CID: 1070111
• PubChem ID: 329826234
• Update Time: 2025-08-05

4-(Tributylstannyl)-1-tritylimidazole Chemical and Physical Properties

Names and Identifiers

• 4-(Tributylstannyl)-1-tritylimidazole
• 4-(Tributylstannyl)-1-trityl-1H-imidazole
• 1-triphenylmethyl-4-tributylstannylimidazole
• 4-(tributylstannyl)-1-triphenylmethyl-1H-imidazole
• 4-tributylstannanyl-1-trityl-1H-imidazole
• 4-tributylstannyl-1-trityl-1H-imidazole
• ACMC-20dn8a
• AG-C-78491
• AGN-PC-00GZPZ
• CTK4E5401
• KB-125200
• RP08124
• SureCN369217
• 1H-Imidazole, 4-(tributylstannyl)-1-(triphenylmethyl)-
• 4-(tributylstannyl)-1-(triphenylmethyl)-1H-imidazole
• C34H44N2Sn
• WGZVQAZCALOGIM-UHFFFAOYSA-N
• 7108AD
• SCHEMBL369217
• AMY17573
• CS-0088223
• AS-69537
• DTXSID80473935
• AKOS015843075
• 4-(tributylstannyl)-1-(triphenylmethyl)imidazole
• MFCD10699150
• J-513882
• DB-066370
• A903860
• A50102
• Tributyl-(1-tritylimidazol-4-yl)stannane
• 208934-35-4
• SY041737
• 4-(Tributylstannyl)-1-tritylimidazole, AldrichCPR

• MDL： MFCD10699150
• Inchi： 1S/C22H17N2.3C4H9.Sn/c1-4-10-19(11-5-1)22(24-17-16-23-18-24,20-12-6-2-7-13-20)21-14-8-3-9-15-21;3*1-3-4-2;/h1-15,17-18H;3*1,3-4H2,2H3;
• InChI Key： WGZVQAZCALOGIM-UHFFFAOYSA-N
• SMILES： [Sn](C1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 592.25572
• Monoisotopic Mass: 600.252652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8

Experimental Properties

• Boiling Point: 611.643°C at 760 mmHg
• Flash Point: 323.71°C
• PSA: 17.82

4-(Tributylstannyl)-1-tritylimidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Inert atmosphere,2-8°C(BD254283)

Additional information on 4-(Tributylstannyl)-1-tritylimidazole

4-(Tributylstannyl)-1-tritylimidazole (CAS 208934-35-4): A Versatile Organotin Compound in Modern Chemistry

In the realm of organometallic chemistry, 4-(Tributylstannyl)-1-tritylimidazole (CAS 208934-35-4) stands out as a specialized compound with unique properties and applications. This organotin derivative combines the reactivity of tributyltin groups with the protective trityl moiety, making it valuable in synthetic organic chemistry, pharmaceutical research, and material science. Its molecular structure features an imidazole ring substituted at the 1-position with a trityl group and at the 4-position with a tributylstannyl group, offering dual functionality for diverse chemical transformations.

The growing interest in imidazole-based compounds stems from their prevalence in biologically active molecules and functional materials. Researchers frequently search for "CAS 208934-35-4 applications" or "4-(Tributylstannyl)-1-tritylimidazole synthesis" as this compound serves as a crucial intermediate in developing novel pharmaceuticals and agrochemicals. Its tributylstannyl group enables efficient Stille coupling reactions, a popular cross-coupling methodology in modern organic synthesis, while the trityl protection offers selective deprotection strategies for complex molecule construction.

From a chemical properties perspective, 4-(Tributylstannyl)-1-tritylimidazole demonstrates stability under various conditions while maintaining sufficient reactivity for targeted transformations. The compound typically appears as a white to off-white solid with moderate solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethylformamide. These characteristics make it particularly useful in multi-step synthetic sequences where intermediate stability is crucial. Recent publications highlight its role in constructing heterocyclic compounds, a class of molecules receiving significant attention in drug discovery programs.

The applications of CAS 208934-35-4 extend beyond traditional organic synthesis. In materials science, researchers explore its potential in creating functionalized polymers and coordination complexes. The imidazole moiety's ability to coordinate with metal ions, combined with the organotin group's reactivity, opens possibilities for designing novel catalysts and electronic materials. This dual functionality answers frequent search queries about "imidazole-tin compounds uses" and "organotin reagents in material science," reflecting growing interdisciplinary interest.

Quality control and handling of 4-(Tributylstannyl)-1-tritylimidazole require standard precautions for organotin compounds. While not classified among restricted substances, proper storage under inert atmosphere and protection from moisture ensure optimal shelf life. Analytical characterization typically involves NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and elemental analysis to verify purity, addressing common questions about "208934-35-4 characterization methods." Suppliers often provide certificates of analysis detailing these parameters to meet research and industrial requirements.

The market for specialized organotin compounds like 4-(Tributylstannyl)-1-tritylimidazole continues to evolve with advancements in synthetic methodology. Recent trends show increased demand from pharmaceutical companies developing small molecule therapeutics and from academic institutions pursuing methodology development. This aligns with search patterns focusing on "buy 4-(Tributylstannyl)-1-tritylimidazole" and "organotin compound suppliers," indicating both research and commercial interest in this chemical entity.

Environmental considerations have shaped recent developments in organotin chemistry, including applications of CAS 208934-35-4. While traditional tin reagents faced scrutiny, compounds like 4-(Tributylstannyl)-1-tritylimidazole offer advantages through controlled reactivity and reduced environmental impact when used properly in controlled settings. This addresses growing concerns reflected in searches for "green organotin chemistry" and "sustainable synthetic methods," positioning this compound as a valuable tool in environmentally conscious synthetic strategies.

Future research directions for 4-(Tributylstannyl)-1-tritylimidazole may explore its potential in catalysis and bioconjugation chemistry. The compound's unique structure allows for innovative applications in click chemistry and metal-organic frameworks, areas receiving substantial research funding worldwide. These emerging applications respond to frequent queries about "new uses for imidazole tin compounds" and "advanced organometallic reagents," demonstrating the compound's ongoing relevance in cutting-edge chemistry.

For researchers considering 4-(Tributylstannyl)-1-tritylimidazole in their work, proper literature review is essential. Key references include studies on Stille coupling optimization and imidazole protection strategies, addressing common search terms like "208934-35-4 literature." The compound's balanced reactivity profile makes it particularly useful for constructing complex molecular architectures while minimizing unwanted side reactions, a frequent concern in synthetic chemistry workflows.

In conclusion, 4-(Tributylstannyl)-1-tritylimidazole (CAS 208934-35-4) represents a sophisticated tool in the synthetic chemist's repertoire. Its combination of imidazole functionality, organotin reactivity, and protective group strategy enables diverse applications across chemical research and development. As interest grows in heterocyclic chemistry and organometallic reagents, this compound continues to provide solutions to complex synthetic challenges while adapting to evolving environmental and efficiency requirements in modern chemistry.